Cas no 24441-77-8 (1-Butanone,1-(4-fluorophenyl)-4-(1,4,5,6-tetrahydro-10-methoxy-6-methylazepino[4,5-b]indol-3(2H)-yl)-)

• Product Name: 1-Butanone,1-(4-fluorophenyl)-4-(1,4,5,6-tetrahydro-10-methoxy-6-methylazepino[4,5-b]indol-3(2H)-yl)-
• CAS No: 24441-77-8
• MF: C₂₄H₂₇FN₂O₂
• MW: 394.481789827347
• CID: 273251
• PubChem ID: 32380
• Update Time: 2025-04-19

1-Butanone,1-(4-fluorophenyl)-4-(1,4,5,6-tetrahydro-10-methoxy-6-methylazepino[4,5-b]indol-3(2H)-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-fluorophenyl)-4-(1,4,5,6-tetrahydro-10-methoxy-6-methylazepino[4,5-b]indol-3(2H)-yl)-
• 1-(4-fluorophenyl)-4-(10-methoxy-6-methyl-1,2,4,5-tetrahydroazepino[4,5-b]indol-3-yl)butan-1-one
• 4'-Fluoro-γ-[1,4,5,6-tetrahydro-10-methoxy-6-methylazepino[4,5-b]indol-3(2H)-yl]butyrophenone
• Butyrophenone, 4'-fluoro-4-(10-methoxy-6-methyl-1,4,5,6-tetrahydroazepino(4,5-b)indol-3(2H)-yl)-
• BRN 0711853
• 24441-77-8
• DTXSID60179201
• 4'-Fluoro-4-(10-methoxy-6-methyl-1,4,5,6-tetrahydroazepino(4,5-b)indol-3(2H)-yl)butyrophenone

• Inchi： 1S/C24H27FN2O2/c1-26-20-13-16-27(14-4-6-22(28)17-8-10-18(25)11-9-17)15-12-19(20)24-21(26)5-3-7-23(24)29-2/h3,5,7-11H,4,6,12-16H2,1-2H3
• InChI Key： JYMLYFYFQOJKFX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCN1CCC2=C(C3C(=CC=CC=3N2C)OC)CC1)=O

Computed Properties

• Exact Mass: 394.20581
• Monoisotopic Mass: 394.205656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• XLogP3: 4.1

Experimental Properties

• Density: 1.19
• Boiling Point: 587.3°C at 760 mmHg
• Flash Point: 309°C
• Refractive Index: 1.595
• PSA: 34.47